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Compound of Interest

Compound Name: Venlafaxine-d6

Cat. No.: B1429546

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of Venlafaxine-d6, including its
chemical structure, properties, and application in quantitative bioanalysis.

Venlafaxine-d6 is a deuterated analog of Venlafaxine, a widely prescribed serotonin-
norepinephrine reuptake inhibitor (SNRI) used in the treatment of major depressive disorder,
anxiety, and panic disorders. The strategic replacement of six hydrogen atoms with their
heavier isotope, deuterium, makes Venlafaxine-d6 an ideal internal standard for mass
spectrometry-based quantification of Venlafaxine in biological matrices. Its utility is paramount
in pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments
where precision and accuracy are critical.

Core Concepts: The Role of Deuterated Internal
Standards

In quantitative mass spectrometry, an ideal internal standard should co-elute with the analyte of
interest and exhibit similar ionization efficiency and fragmentation patterns, while being
distinguishable by mass. A stable isotope-labeled internal standard, such as Venlafaxine-d6, is
considered the gold standard. It behaves nearly identically to the unlabeled analyte during
sample extraction, chromatographic separation, and ionization, thus effectively compensating
for matrix effects and variations in instrument response. This ensures a highly accurate and
precise quantification of the target analyte.
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Chemical Structure and Properties

Venlafaxine-d6 is structurally identical to Venlafaxine, with the exception of six deuterium
atoms replacing the hydrogen atoms on the two methyl groups of the dimethylamino moiety.

IUPAC Name: 1-[2-[bis(trideuteriomethyl)amino]-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol[1]

The chemical structures of Venlafaxine and Venlafaxine-d6 are depicted below for
comparison.

avallable.
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Caption: Chemical structures of Venlafaxine (left) and Venlafaxine-d6 (right), highlighting the
six deuterium atoms on the N,N-dimethyl group.

Physicochemical Properties

Property Value Reference
Molecular Formula C17H21DeNO2 [2]
Molecular Weight 283.44 g/mol [1][2][3]
CAS Number 1020720-02-8 [2]

Purity =298% [2]
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Quantitative Analysis of Venlafaxine using
Venlafaxine-d6

Venlafaxine-d6 is predominantly used as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods for the quantification of Venlafaxine and its
active metabolite, O-desmethylvenlafaxine (ODV), in biological samples such as plasma.

Experimental Protocol: UPLC-MS/MS Quantification in
Rat Plasma

This section details a validated ultra-performance liquid chromatography-tandem mass
spectrometry (UPLC-MS/MS) method for the simultaneous determination of Venlafaxine and
ODV in rat plasma.[4]

1. Preparation of Standard and Internal Standard Solutions:

o Primary stock solutions of Venlafaxine (2 mg/mL), ODV (2 mg/mL), and Venlafaxine-d6 (1
mg/mL) are prepared in methanol.

o Working solutions are prepared by diluting the stock solutions with methanol.

» Calibration curve standards are prepared by spiking drug-free rat plasma with appropriate
volumes of the working solutions to achieve final concentrations ranging from 10 to 2000
ng/mL for both Venlafaxine and ODV.

e Quality control (QC) samples are prepared in the same manner at different concentration
levels.

2. Sample Preparation (Solid-Phase Extraction):

e To 300 pL of plasma sample (blank, spiked, or unknown), add 20 puL of the Venlafaxine-d6
internal standard working solution (50 ug/mL) and vortex.

e Condition an OASIS HLB solid-phase extraction cartridge with 1 mL of methanol followed by
1 mL of deionized water.

e Load the prepared plasma sample onto the conditioned cartridge.
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e Wash the cartridge with 1 mL of 5% methanol.

» Elute the analytes and internal standard with 1 mL of methanol.

o Evaporate the eluate to dryness at 40°C under a stream of nitrogen gas.

o Reconstitute the residue in the mobile phase for UPLC-MS/MS analysis.
3. UPLC-MS/MS Conditions:

e UPLC System: ACQUITY UPLC®

e Column: ACQUITY UPLC® BEH Shield RP18 (1.7 um, 100 mm x 2.1 mm)
» Mobile Phase: Isocratic elution (specific composition to be optimized)

o Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

 lonization Mode: Positive ion mode
o Detection Mode: Multiple Reaction Monitoring (MRM)

4. MRM Transitions:

Compound Precursor lon (m/z) Product lon (m/z)
Venlafaxine (VEN) 278.3 121.08
O-desmethylvenlafaxine (ODV) 264.2 107.1

Venlafaxine-d6 (Internal
Standard)

284.4 121.0

Data from a validated UPLC-MS/MS method for the determination of Venlafaxine and its
metabolite in rat plasma.[4]

Method Performance
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The use of Venlafaxine-d6 as an internal standard allows for the development of highly
sensitive and specific bioanalytical methods.

oo . Lower Limit of
Limit of Detection (LOD)

Analyte Quantification (LLOQ)
(ng/mL)
(ng/mL)
Venlafaxine (VEN) 2.66 7.98
O-desmethylvenlafaxine (ODV) 2.78 8.34

Performance data from a validated UPLC-MS/MS method using Venlafaxine-d6 in rat plasma.

[5]

Visualizing the Workflow and Relationships

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental process and the key relationships in the bioanalytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Venlafaxine-d6: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429546#what-is-venlafaxine-d6-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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